Cas no 61123-26-0 (1H-Indole-1-propanenitrile, 3-(2,5-dioxo-3-pyrrolidinyl)-)

61123-26-0 structure
Product name:1H-Indole-1-propanenitrile, 3-(2,5-dioxo-3-pyrrolidinyl)-
1H-Indole-1-propanenitrile, 3-(2,5-dioxo-3-pyrrolidinyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Indole-1-propanenitrile, 3-(2,5-dioxo-3-pyrrolidinyl)-
- 3-[3-(2,5-dioxopyrrolidin-3-yl)indol-1-yl]propanenitrile
- 61123-26-0
- 3-[3-(2,5-Dioxopyrrolidin-3-yl)-1H-indol-1-yl]propanenitrile
- DTXSID00515164
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- Inchi: InChI=1S/C15H13N3O2/c16-6-3-7-18-9-12(10-4-1-2-5-13(10)18)11-8-14(19)17-15(11)20/h1-2,4-5,9,11H,3,7-8H2,(H,17,19,20)
- InChI Key: RDUUHFVQNUSGCJ-UHFFFAOYSA-N
- SMILES: C1C(C(=O)NC1=O)C2=CN(C3=CC=CC=C32)CCC#N
Computed Properties
- Exact Mass: 267.10089
- Monoisotopic Mass: 267.100776666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 467
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 74.9Ų
Experimental Properties
- PSA: 74.89
1H-Indole-1-propanenitrile, 3-(2,5-dioxo-3-pyrrolidinyl)- Related Literature
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Blake J. Plowman,Lathe A. Jones,Suresh K. Bhargava Chem. Commun., 2015,51, 4331-4346
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2. Back matter
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Beibei Wang,Huaixi Chen,Wuqian Guo,Yi Liu,Shiguo Han,Lina Hua,Liwei Tang,Junhua Luo J. Mater. Chem. C, 2021,9, 17349-17356
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Bufeng Zhang,Zhonggang Wang Chem. Commun., 2009, 5027-5029
61123-26-0 (1H-Indole-1-propanenitrile, 3-(2,5-dioxo-3-pyrrolidinyl)-) Related Products
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